Cas no 20976-21-0 (prop-2-en-1-yl (3,4-dichlorophenyl)dithiocarbamate)

• Product name: prop-2-en-1-yl (3,4-dichlorophenyl)dithiocarbamate
• CAS No: 20976-21-0
• MF: C₁₀H₉Cl₂NS₂
• MW: 278.22115778923
• CID: 1396970
• PubChem ID: 3032752

prop-2-en-1-yl (3,4-dichlorophenyl)dithiocarbamate Chemical and Physical Properties

Names and Identifiers

• prop-2-en-1-yl (3,4-dichlorophenyl)dithiocarbamate
• prop-2-enyl N-(3,4-dichlorophenyl)carbamodithioate
• CARBANILIC ACID, 3,4-DICHLORODITHIO-, ALLYL ESTER
• 20976-21-0
• 3,4-Dichlorodithiocarbanilic acid allyl ester
• DTXSID10175177
• Allyl 3,4-dichlorodithiocarbanilate

• Inchi： InChI=1S/C10H9Cl2NS2/c1-2-5-15-10(14)13-7-3-4-8(11)9(12)6-7/h2-4,6H,1,5H2,(H,13,14)
• InChI Key： QLNHJJXJXVKLFA-UHFFFAOYSA-N
• SMILES： C=CCSC(=S)NC1=CC(=C(C=C1)Cl)Cl

Computed Properties

• Exact Mass: 276.95557
• Monoisotopic Mass: 276.9553470g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.4Ų
• XLogP3: 5.5

Experimental Properties

• PSA: 12.03